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Compound of Interest

Compound Name:
5-Methyloctahydropyrrolo[3,4-

b]pyrrole

Cat. No.: B1145645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available technical information for 5-Methyloctahydropyrrolo[3,4-
b]pyrrole is limited. This document summarizes the accessible data and provides a general

overview of the relevance of the pyrrole scaffold in medicinal chemistry.

Core Compound Properties
5-Methyloctahydropyrrolo[3,4-b]pyrrole is a heterocyclic organic compound. The available

data, primarily from chemical suppliers, is summarized below.
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Property Data Reference

CAS Number 132414-59-6 [1][2]

Molecular Formula C₇H₁₄N₂ [1][2]

Molecular Weight 126.20 g/mol [1][3]

Synonyms
Octahydro-5-methylpyrrolo[3,4-

b]pyrrole
[1]

Purity ≥95% [1]

Storage Conditions Sealed in dry, 2-8℃ [1]

Physical Form Liquid [4]

Experimental Data and Protocols
A thorough search of scientific literature and patent databases did not yield specific

experimental protocols for the synthesis, purification, or application of 5-
Methyloctahydropyrrolo[3,4-b]pyrrole. Chemical suppliers list it as a building block for

research and development, suggesting its use in the synthesis of more complex molecules.[2]

[3]

The pyrrole ring is a fundamental component in medicinal chemistry, and various synthetic

methods for pyrrole derivatives have been developed. These include classical methods like the

Paal-Knorr synthesis and modern techniques involving microwave-assisted reactions or

catalysis with metals like gold or niobium.[5][6][7] However, specific methodologies for the

synthesis of the title compound are not publicly documented.

Biological Activity and Potential Applications
There is no specific biological activity or pharmacological data reported for 5-
Methyloctahydropyrrolo[3,4-b]pyrrole in the available literature. However, the broader class

of pyrrole and its fused derivatives is of significant interest in drug discovery due to a wide

range of biological activities.[8][9]
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The pyrrole scaffold is a key structural element in numerous natural products and synthetic

molecules with therapeutic applications.[9] Derivatives of the parent pyrrolo[3,4-b]pyridine and

other related structures have been investigated for various medicinal purposes.[10][11]

General Biological Activities of Pyrrole Derivatives:

Anticancer: Pyrrole-containing compounds have shown potential in treating various cancers

by targeting cellular components like microtubules or inducing apoptosis.[8][9][12]

Antimicrobial and Antifungal: Natural antibiotics such as pyrrolnitrin and other synthetic

derivatives have demonstrated potent activity against a range of bacterial and fungal

pathogens.[8]

Anti-inflammatory: Certain pyrrole derivatives exhibit anti-inflammatory properties, making

them potential candidates for treating conditions like rheumatoid arthritis.[8]

Antiviral: The pyrrole nucleus is a component of some antiviral compounds.[9]

Neurological Applications: Pyrrolo[3,4-c]pyridine derivatives have been studied for treating

diseases of the nervous system.[10] Additionally, some pyrrole derivatives have been

investigated as cholinesterase inhibitors for potential use in conditions like Alzheimer's

disease.[13]

Given the prevalence of the octahydropyrrolo[3,4-b]pyrrole core in bioactive molecules, it is

plausible that 5-Methyloctahydropyrrolo[3,4-b]pyrrole serves as a scaffold or intermediate in

the synthesis of novel therapeutic agents targeting these areas.

Logical Relationships and Workflows
Due to the absence of specific experimental or biological data for 5-
Methyloctahydropyrrolo[3,4-b]pyrrole, diagrams for signaling pathways or detailed

experimental workflows cannot be generated. However, a generalized workflow for the

utilization of a chemical building block like this in early-stage drug discovery is presented below.
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Generalized Drug Discovery Workflow

5-Methyloctahydropyrrolo[3,4-b]pyrrole
(Building Block) Synthesis of Derivative LibraryChemical Modification High-Throughput ScreeningBiological Assays Hit IdentificationData Analysis Lead OptimizationSAR Studies Preclinical StudiesIn vivo/In vitro Testing

Click to download full resolution via product page

Caption: Generalized workflow for utilizing a chemical building block in drug discovery.

Conclusion
While 5-Methyloctahydropyrrolo[3,4-b]pyrrole (CAS 132414-59-6) is commercially available

as a chemical intermediate, there is a significant lack of detailed public information regarding its

synthesis, physicochemical properties beyond the basics, and biological activity. Its structural

similarity to the core of many bioactive compounds suggests its potential as a valuable building

block in medicinal chemistry and drug discovery programs. Researchers interested in this

compound would likely need to perform initial exploratory synthesis and screening to uncover

its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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